molecular formula C11H17NO B8387184 3-Amino-4-t-butylbenzyl alcohol

3-Amino-4-t-butylbenzyl alcohol

Cat. No. B8387184
M. Wt: 179.26 g/mol
InChI Key: KCFDEZBRZKGPRE-UHFFFAOYSA-N
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Description

3-Amino-4-t-butylbenzyl alcohol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
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properties

Product Name

3-Amino-4-t-butylbenzyl alcohol

Molecular Formula

C11H17NO

Molecular Weight

179.26 g/mol

IUPAC Name

(3-amino-4-tert-butylphenyl)methanol

InChI

InChI=1S/C11H17NO/c1-11(2,3)9-5-4-8(7-13)6-10(9)12/h4-6,13H,7,12H2,1-3H3

InChI Key

KCFDEZBRZKGPRE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C=C(C=C1)CO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-amino-4-t-butylbenzoic acid (10 g) in anhydrous tetrahydrofuran (150 ml) was added dropwise to a suspension of lithium aluminium hydride (4.0 g) in anhydrous tetrahydrofuran (150 ml) over a period of 45 minutes. The mixture was stirred at room temperature for 3 hours. The reaction mixture was diluted with tetrahydrofuran (150 ml) and aqueous sodium hydroxide solution (15%) was added to the mixture while cooling in an ice bath in order to decompose the excess lithium aluminium hydride. The insoluble material was filtered off through Celite (trademark) and the solvent of the filtrate was evaporated under reduced pressure to afford the desired compound (8.41 g, Rf=0.55: thin layer chromatography on a silica gel plate using n-hexane:ethyl acetate=1:3 as the eluant).
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